Cas no 2034251-25-5 (2-cyclopropyl-1-{3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl}ethan-1-one)

• Product Name: 2-cyclopropyl-1-{3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl}ethan-1-one
• CAS No: 2034251-25-5
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 5348736
• Update Time: 2025-05-24

2-cyclopropyl-1-{3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1-(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)ethanone
• 2-cyclopropyl-1-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]ethanone
• 2-cyclopropyl-1-{3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl}ethan-1-one

• Inchi： 1S/C15H21N3O2/c1-11-4-7-14(17-16-11)20-13-3-2-8-18(10-13)15(19)9-12-5-6-12/h4,7,12-13H,2-3,5-6,8-10H2,1H3
• InChI Key： DQSZAOZFMUWEQU-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1CCCN(C1)C(CC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• XLogP3: 1.6
• Topological Polar Surface Area: 55.3

Additional information on 2-cyclopropyl-1-{3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl}ethan-1-one

Introduction to 2-Cyclopropyl-1-{3-(6-Methylpyridazin-3-yl)oxypiperidin-1-yl}ethan-1-one (CAS No. 2034251-25-5)

2-Cyclopropyl-1-{3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl}ethan-1-one, with the CAS number 2034251-25-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, a piperidine ring, and a 6-methylpyridazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2-cyclopropyl-1-{3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl}ethan-1-one has been extensively studied in recent years. The compound can be synthesized through a multi-step process involving the coupling of a cyclopropyl ketone with a substituted piperidine derivative, followed by the introduction of the 6-methylpyridazine moiety. The synthetic route is highly optimized to ensure high yields and purity, making it suitable for further pharmaceutical development.

In terms of its biological activity, 2-cyclopropyl-1-{3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl}ethan-1-one has shown promising results in various preclinical studies. It has been reported to exhibit potent activity against specific enzymes and receptors, making it a potential candidate for the treatment of neurological disorders and cancer. For instance, recent studies have demonstrated its ability to modulate the activity of certain kinases, which are key enzymes involved in cell signaling pathways.

The pharmacokinetic properties of 2-cyclopropyl-1-{3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl}ethan-1-one have also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral medication. The compound's high bioavailability and low toxicity further support its suitability for clinical trials.

In addition to its therapeutic potential, 2-cyclopropyl-1-{3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl}ethan-1-one has been studied for its role in drug discovery and development. Its unique structure provides a valuable scaffold for the design and synthesis of new compounds with enhanced biological activities. Researchers have explored various modifications to the core structure to optimize its pharmacological properties and improve its therapeutic index.

The safety profile of 2-cyclopropyl-1-{3-(6-methylpyridazin-3-yl)oxypiperidin-1-y l}ethan - 1 - one has been evaluated in several preclinical models. Toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and support further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-cyclopropyl - 1 - { 3 - ( 6 - methylpyridazin - 3 - yl ) oxypiperidin - 1 - yl } ethan - 1 - one in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific indications.

In conclusion, 2-cyclopropyl - 1 - { 3 - ( 6 - methylpyridazin - 3 - yl ) oxypiperidin - 1 - yl } ethan - 1 - one (CAS No. 2034251 - 25 - 5) is a promising compound with significant potential in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activities, and promising safety profile make it an attractive candidate for further development as a therapeutic agent.